Cas no 101474-10-6 (2,2-diethyloctadec-9-enoic Acid)
101474-10-6 structure
Product Name:2,2-diethyloctadec-9-enoic Acid
CAS No:101474-10-6
MF:C22H42O2
MW:338.567687511444
CID:1132048
PubChem ID:71332595
Update Time:2025-04-20
2,2-diethyloctadec-9-enoic Acid Chemical and Physical Properties
Names and Identifiers
-
- 2,2-diethyloctadec-9-enoic Acid
- 101474-10-6
- DTXSID90761012
-
- Inchi: 1S/C22H42O2/c1-4-7-8-9-10-11-12-13-14-15-16-17-18-19-20-22(5-2,6-3)21(23)24/h13-14H,4-12,15-20H2,1-3H3,(H,23,24)
- InChI Key: HXWUBDHHZAEYFY-UHFFFAOYSA-N
- SMILES: OC(C(CC)(CC)CCCCCCC=CCCCCCCCC)=O
Computed Properties
- Exact Mass: 338.31866
- Monoisotopic Mass: 338.318480578g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 24
- Rotatable Bond Count: 17
- Complexity: 316
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 8.9
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 37.3
2,2-diethyloctadec-9-enoic Acid Related Literature
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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N. Soin,D. Boyer,K. Prashanthi,S. Sharma,A. A. Narasimulu,J. Luo,T. H. Shah,E. Siores,T. Thundat Chem. Commun., 2015,51, 8257-8260
101474-10-6 (2,2-diethyloctadec-9-enoic Acid) Related Products
- 4771-80-6(cyclohex-3-ene-1-carboxylic acid)
- 10479-42-2(Siglure acid)
- 58203-68-2(2,2-dimethylhex-5-enoic acid)
- 5708-19-0((1S)-cyclohex-3-ene-1-carboxylic acid)
- 5709-98-8((1R)-cyclohex-3-ene-1-carboxylic acid)
- 7686-77-3(cyclopent-3-ene-1-carboxylic acid)
- 2305-26-2(cis-4-Cyclohexene-1,2-dicarboxylic acid)
- 16646-42-7(1-methylcyclohex-3-ene-1-carboxylic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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